Cas no 5471-23-8 ( )

• Product Name: &nbsp
• CAS No: 5471-23-8
• MF: C₁₀H₂₀Br₂N₄S₂
• MW: 420.230597496033
• CID: 942660
• PubChem ID: 45049569
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)butylsulfanyl]-4,5-dihydro-1H-imidazole,hydrobromide
• NSC26035
• NSC-26035
• 2-[4-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)butylsulfanyl]-4,5-dihydro-1h-imidazole dihydrobromide
• 1,4-Bis((4,5-dihydro-1H-imidazol-2-yl)thio)butane dihydrobromide
• AKOS024431156
• 5471-23-8
• 1,4-BIS(2-IMIDAZOLIN-2-THIO)BUTANE DIHYDROBROMIDE
•  

• Inchi： 1S/C10H18N4S2.2BrH/c1(7-15-9-11-3-4-12-9)2-8-16-10-13-5-6-14-10;;/h1-8H2,(H,11,12)(H,13,14);2*1H
• InChI Key： NOEBUNDKMACGAL-UHFFFAOYSA-N
• SMILES： Br.Br.S(C1=NCCN1)CCCCSC1=NCCN1

Computed Properties

• Exact Mass: 338.02300
• Monoisotopic Mass: 417.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• Density: 1.4
• Boiling Point: 417.4°C at 760 mmHg
• Flash Point: 206.2°C
• Refractive Index: 1.7
• PSA: 99.38000
• LogP: 1.63830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines